![molecular formula C18H19N3O3S B5300802 2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-4,6-dimethylnicotinamide](/img/structure/B5300802.png)
2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-4,6-dimethylnicotinamide
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Description
2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-4,6-dimethylnicotinamide, also known as DMXAA, is a synthetic compound that has shown promising anti-tumor activity in preclinical studies. It was first synthesized in the 1990s and has since been the subject of extensive research.
Scientific Research Applications
Whey Protein Fractionation and Caseinomacropeptide Behavior
- Application : Research has investigated CMP behavior during α-lactalbumin (α-la) precipitation in an acid medium . Under optimized conditions, CMP remains in the supernatant fraction, similar to β-lactoglobulin (β-lg). However, at lower pH values, CMP precipitates more, potentially due to its proximity to its isoelectric point.
Cambridge Cluster: Scientific and Technological Advancements
- Application : Cambridge researchers have filed numerous Patent Cooperation Treaty (PCT) patent applications and published scientific articles . These advancements span diverse fields, including biotechnology, materials science, and data-driven discovery.
Data-Driven Discovery at the Cambridge Centre
- Application : C2D3 brings together experts from academia and industry to analyze, understand, and utilize data across disciplines . Applications include predictive modeling, pattern recognition, and decision-making.
Heavy Metal Quantification Techniques
- Application : Researchers have explored instrumental techniques for HM quantification, considering factors like sensitivity, precision, and interference . Methods include atomic absorption spectroscopy, inductively coupled plasma mass spectrometry, and voltammetry.
Tyrosinase Inhibition and Phenolic Derivatives
- Application : Phenolic compounds, including flavonoids, carvacrol, and cinnamic acid derivatives, exhibit tyrosinase inhibitory activity . Molecular docking studies reveal binding interactions with tyrosinase.
Heterocyclic Scaffolds and Multifunctional Compounds
- Application : Hydroxy-substituted derivatives, such as 2-[(4-acetylphenyl)amino]-2-oxoethyl, have been synthesized and evaluated for tyrosinase inhibition . Understanding structural modifications enhances the discovery of effective inhibitors.
properties
IUPAC Name |
2-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-4,6-dimethylpyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S/c1-10-8-11(2)20-18(16(10)17(19)24)25-9-15(23)21-14-6-4-13(5-7-14)12(3)22/h4-8H,9H2,1-3H3,(H2,19,24)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVHRWZDQEOFUJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C(=O)N)SCC(=O)NC2=CC=C(C=C2)C(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-Acetyl-phenylcarbamoyl)-methylsulfanyl]-4,6-dimethyl-nicotinamide |
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